Cas no 2034620-30-7 (N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034620-30-7
• MF: C₁₆H₂₀N₆O₂
• MW: 328.369002342224
• CID: 5356394
• Update Time: 2025-06-08

N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)-2-oxoimidazolidine-1-carboxamide
• N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-2-oxoimidazolidine-1-carboxamide
• N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C16H20N6O2/c1-11-13(6-8-18-15(23)21-10-9-19-16(21)24)12(2)22(20-11)14-5-3-4-7-17-14/h3-5,7H,6,8-10H2,1-2H3,(H,18,23)(H,19,24)
• InChI Key： WSGFISJSMPHRPD-UHFFFAOYSA-N
• SMILES： O=C(NCCC1C(C)=NN(C2C=CC=CN=2)C=1C)N1C(NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 474
• XLogP3: 1.5
• Topological Polar Surface Area: 92.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-2-oxoimidazolidine-1-carboxamide

Chemical Synthesis and Pharmacological Potential of N-{2-[3,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-oxoimidazolidine-1-carboxamide (CAS No. 2034620-30-7)

In recent advancements in medicinal chemistry, the compound N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-2-oxoimidazolidine-1-carboxamide (CAS No. 2034620-30-7) has emerged as a promising molecule with multifaceted biological activities. This compound, characterized by its unique structural configuration combining a substituted pyrazole core and an imidazolidine scaffold, demonstrates potential applications in therapeutic development. Recent studies published in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.9b01588) highlight its dual mechanism of action involving both kinase inhibition and modulation of cellular redox balance.

The molecular architecture features a central pyrazole ring (1H-pyrazol) substituted with electron-donating 3,5-dimethyl groups and a pyridin-2-yl aromatic moiety. This structural arrangement creates favorable π-electron interactions while maintaining steric accessibility for receptor binding. The ethyl linker (-ethyl-) connecting to the imidazolidine component (-imidazolidine-) optimizes pharmacokinetic properties by enhancing membrane permeability without compromising metabolic stability. Computational docking studies using AutoDock Vina reveal high affinity for protein kinase B (Akt), with a binding energy of -8.9 kcal/mol compared to the reference ligand (-7.8 kcal/mol).

In preclinical evaluations conducted at the University of Basel's Institute for Chemical Biology (published in Nature Communications, 2023), this compound demonstrated selective inhibition of PI3K/Akt/mTOR signaling pathways in triple-negative breast cancer cell lines (MDA-MB-